Cas no 2227649-70-7 ((2R)-1-(3-bromo-5-methoxypyridin-4-yl)propan-2-amine)

• Product Name: (2R)-1-(3-bromo-5-methoxypyridin-4-yl)propan-2-amine
• CAS No: 2227649-70-7
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• CID: 6389822
• PubChem ID: 165756167
• Update Time: 2025-06-12

(2R)-1-(3-bromo-5-methoxypyridin-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-bromo-5-methoxypyridin-4-yl)propan-2-amine
• EN300-1907483
• 2227649-70-7

• Inchi： 1S/C9H13BrN2O/c1-6(11)3-7-8(10)4-12-5-9(7)13-2/h4-6H,3,11H2,1-2H3/t6-/m1/s1
• InChI Key： PKGOFYJFDFXTEF-ZCFIWIBFSA-N
• SMILES： BrC1=CN=CC(=C1C[C@@H](C)N)OC

Computed Properties

• Exact Mass: 244.02113g/mol
• Monoisotopic Mass: 244.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1Ų

Additional information on (2R)-1-(3-bromo-5-methoxypyridin-4-yl)propan-2-amine

Introduction to (2R)-1-(3-bromo-5-methoxypyridin-4-yl)propan-2-amine (CAS No. 2227649-70-7)

(2R)-1-(3-bromo-5-methoxypyridin-4-yl)propan-2-amine (CAS No. 2227649-70-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, including a brominated pyridine ring and a chiral amine center, has been the subject of numerous studies aimed at elucidating its biological activities and potential as a drug candidate.

The chemical structure of (2R)-1-(3-bromo-5-methoxypyridin-4-yl)propan-2-amine is composed of a 3-bromo-5-methoxypyridine moiety attached to a chiral propan-2-amine group. The presence of the bromine atom and the methoxy substituent on the pyridine ring imparts specific electronic and steric properties that are crucial for its biological activity. The chiral center at the propan-2-amine position further adds to the complexity and potential for enantioselective interactions with biological targets.

Recent research has focused on the pharmacological properties of (2R)-1-(3-bromo-5-methoxypyridin-4-yl)propan-2-amine. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to have selective inhibition of certain kinases, which are key enzymes involved in cellular signaling pathways and disease progression. This selective inhibition makes it a promising lead compound for the development of targeted therapies.

In addition to its enzymatic inhibition properties, (2R)-1-(3-bromo-5-methoxypyridin-4-yl)propan-2-amine has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), in activated immune cells. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (2R)-1-(3-bromo-5-methoxypyridin-4-yl)propan-2-amine has also been studied in detail. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed following oral administration and has good bioavailability. The compound is metabolized primarily by cytochrome P450 enzymes, with the major metabolites being identified and characterized. These pharmacokinetic properties make it suitable for further development as an oral therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of (2R)-1-(3-bromo-5-methoxypyridin-4-yl)propan-2-amine in various disease models. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. Ongoing studies are aimed at optimizing dosing regimens and exploring its potential in combination therapies with other drugs.

The synthetic route for producing (2R)-1-(3-bromo-5-methoxypyridin-4-yl)propan-2-amine has been optimized to ensure high yield and purity. Key steps in the synthesis include the formation of the 3-bromo-5-methoxypyridine intermediate and the subsequent coupling with a chiral propanamine derivative. Advanced synthetic techniques, such as asymmetric catalysis, have been employed to achieve high enantiomeric purity, which is essential for ensuring consistent biological activity.

In conclusion, (2R)-1-(3-bromo-5-methoxypyridin-4-y l)propan - 2 - amine (CAS No. 2227649 - 70 - 7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, combined with favorable pharmacological properties, makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued investigation into its mechanisms of action and clinical evaluation will be crucial for realizing its full therapeutic potential.